Cas no 2180-05-4 (2(3H)-Thiazolethione,4-(1,1-dimethylethyl)-)

2(3H)-Thiazolethione,4-(1,1-dimethylethyl)- Properties

Names and Identifiers

• 2(3H)-Thiazolethione,4-(1,1-dimethylethyl)-
• 4-TERT-BUTYL-THIAZOLE-2-THIOL
• 4-(tert-butyl)-1,3-thiazole-2-thiol
• 4-t-butyl-2-mercaptothiazole
• 4-tert-Butyl-2,3-dihydro-1,3-thiazol-2-thion
• 4-tert-Butyl-2,3-dihydrothiazol-2-thion
• 4-tert-butyl-3H-thiazole-2-thione
• 5-tert. Butyl-thiazolin-thion(2)
• EN300-7151065
• AT15099
• LORVDQSPQDOFQN-UHFFFAOYSA-N
• 4-tert-butyl-2,3-dihydro-1,3-thiazole-2-thione
• AB-601/30963027
• AKOS006279210
• 2180-05-4
• FT-0686384
• 4-tert-butyl-3H-1, 3-thiazole-2-thione
• 4-tert-Butyl-2-thiazolethiol
• 4-tert-butylthiazole-2-thiol
• SCHEMBL51107
• 4-(TERT-BUTYL)THIAZOLE-2-THIOL
• 4-tert-butyl-1,3-thiazole-2(3H)-thione
• 4-tert-butyl-3H-1,3-thiazole-2-thione
• CS-0272610
• 4-tert-Butyl-2-mercaptothiazole
• DTXSID80356436
• DB-045701
• +Expand

• MDL： MFCD03789241
• InChIKey： LORVDQSPQDOFQN-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H11NS2/c1-7(2,3)5-4-10-6(9)8-5/h4H,1-3H3,(H,8,9)
• SMILES： CC(C)(C)C1=CSC(=N1)S

Computed Properties

• Exact Mass: 173.03300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 173.033
• Heavy Atom Count: 10
• Complexity: 188
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• LogP: 2.72930
• PSA: 79.93000
• Refractive Index: 1.611
• Boiling Point: 169 °C
• Melting Point: 169-171°C
• Flash Point: 98.2°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.18